Cas no 301339-94-6 (2-chloroethyl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate)

• Product Name: 2-chloroethyl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate
• CAS No: 301339-94-6
• MF: C₁₆H₁₁ClN₂O₅
• MW: 346.72194314003
• CID: 6270401
• PubChem ID: 5765372
• Update Time: 2025-08-05

2-chloroethyl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-chloroethyl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate
• SR-01000310506
• SR-01000310506-1
• 301339-94-6
• 2-chloroethyl (E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enoate
• (E)-2-chloroethyl 2-cyano-3-(5-(4-nitrophenyl)furan-2-yl)acrylate
• 2-chloroethyl (2E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enoate
• AKOS000628203
• F0862-0170

• Inchi： 1S/C16H11ClN2O5/c17-7-8-23-16(20)12(10-18)9-14-5-6-15(24-14)11-1-3-13(4-2-11)19(21)22/h1-6,9H,7-8H2/b12-9+
• InChI Key： WQVAMNSZUQBWIO-FMIVXFBMSA-N
• SMILES： ClCCOC(/C(/C#N)=C/C1=CC=C(C2C=CC(=CC=2)[N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 346.0356491g/mol
• Monoisotopic Mass: 346.0356491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on 2-chloroethyl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate

Professional Introduction to Compound with CAS No. 301339-94-6 and Product Name: 2-chloroethyl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate

The compound in question, identified by the CAS number 301339-94-6, is a highly specialized chemical entity belonging to the class of furan derivatives. The product name, 2-chloroethyl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate, provides a detailed structural description that underscores its unique molecular architecture. This compound has garnered significant attention in the field of medicinal chemistry due to its distinct pharmacophoric features and potential therapeutic applications.

At the core of this compound's structure lies a furan ring, which is a five-membered heterocyclic aromatic ring containing one oxygen atom. The presence of a chloroethyl group at one end of the molecule introduces a polar, lipophilic moiety that can influence its solubility and interaction with biological targets. Additionally, the (2E)-2-cyano substituent adds a cyano group in an E-configured double bond, which can affect electronic properties and reactivity. The 3-5-(4-nitrophenyl)furan moiety further enhances the complexity of the molecule by incorporating a nitrophenyl group, known for its ability to modulate enzyme activity and receptor binding.

Recent advancements in medicinal chemistry have highlighted the importance of furan derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The specific arrangement of functional groups in 2-chloroethyl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate suggests potential interactions with biological pathways that are yet to be fully explored.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. The combination of a chloroethyl group and a cyano-substituted double bond provides numerous opportunities for further chemical modification, allowing researchers to tailor its properties for specific applications. For instance, such modifications could enhance binding affinity to target proteins or improve metabolic stability.

Current research in the field of furan derivatives has demonstrated their efficacy in modulating various biological processes. Studies have shown that certain furan-based compounds can inhibit key enzymes involved in cancer cell proliferation and inflammation. The structural features of 301339-94-6, particularly the presence of a nitrophenyl group, align with these findings, suggesting that it may exhibit similar bioactivities. Further investigation into its pharmacological profile could uncover novel therapeutic strategies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the (2E)-2-cyano group, for example, necessitates careful optimization to avoid unwanted side reactions. Advanced synthetic techniques, such as transition metal catalysis and asymmetric hydrogenation, may be employed to achieve the desired stereochemistry and functionalization.

In addition to its synthetic challenges, the handling and characterization of 301339-94-6 require specialized equipment and methodologies. High-resolution spectroscopic techniques, such as NMR and mass spectrometry, are essential for confirming its molecular structure and purity. These analytical methods provide critical data for understanding its reactivity and potential interactions with biological systems.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science, where its unique structural features could contribute to innovative solutions. For instance, derivatives of this compound might serve as precursors for developing new polymers or coatings with enhanced durability and functionality.

As our understanding of molecular interactions continues to evolve, compounds like 301339-94-6 will play an increasingly important role in drug discovery and development. The integration of computational chemistry and artificial intelligence has accelerated the identification of promising candidates, but experimental validation remains indispensable. This compound exemplifies how meticulous structural design can unlock new possibilities in medicinal chemistry.

In conclusion, the compound with CAS number 301339-94-6, named 2-chloroethyl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate, represents a fascinating subject of study in chemical biology and drug development. Its intricate structure offers numerous opportunities for further exploration, both in terms of synthetic chemistry and pharmacological applications. As research progresses, it is likely that this compound will contribute significantly to our understanding of disease mechanisms and therapeutic interventions.